Cas no 1823931-39-0 (Methyl pyrazolo1,5-apyrimidine-6-carboxylate)

Methyl pyrazolo[1,5-a]pyrimidine-6-carboxylate is a heterocyclic compound featuring a fused pyrazole-pyrimidine core with a methyl ester functional group at the 6-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, while the ester group offers synthetic flexibility for further derivatization. The compound exhibits favorable stability and solubility properties, facilitating its use in multi-step organic reactions. Its high purity and well-defined reactivity make it a valuable building block for researchers in drug discovery and fine chemical synthesis.
Methyl pyrazolo1,5-apyrimidine-6-carboxylate structure
1823931-39-0 structure
Product Name:Methyl pyrazolo1,5-apyrimidine-6-carboxylate
CAS No:1823931-39-0
MF:C8H7N3O2
MW:177.160081148148
CID:5050319
Update Time:2025-11-06

Methyl pyrazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • COC(=O)C=1C=NC=2N(C=1)N=CC=2
    • methyl pyrazolo[1,5-a]pyrimidine-6-carboxylate
    • Methyl pyrazolo1,5-apyrimidine-6-carboxylate
    • Inchi: 1S/C8H7N3O2/c1-13-8(12)6-4-9-7-2-3-10-11(7)5-6/h2-5H,1H3
    • InChI Key: BYRARLOOYLLIMA-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=NC2=CC=NN2C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56.5

Methyl pyrazolo1,5-apyrimidine-6-carboxylate Pricemore >>

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Additional information on Methyl pyrazolo1,5-apyrimidine-6-carboxylate

Methyl Pyrazolo1,5-apyrimidine-6-carboxylate (CAS No. 1823931-39-0): An Emerging Compound in Pharmaceutical Research

Methyl pyrazolo1,5-apyrimidine-6-carboxylate (CAS No. 1823931-39-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular formula of methyl pyrazolo1,5-apyrimidine-6-carboxylate is C10H9N3O2, and its molecular weight is approximately 203.19 g/mol. The compound features a pyrazolopyrimidine core with a methyl ester group attached to the carboxylic acid moiety at the 6-position. This structural arrangement confers specific chemical and biological properties that make it a promising candidate for drug development.

Recent studies have highlighted the potential of methyl pyrazolo1,5-apyrimidine-6-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, methyl pyrazolo1,5-apyrimidine-6-carboxylate has shown promise in antiviral research. A study conducted by a team of virologists at the University of California, Los Angeles (UCLA) demonstrated that the compound possesses significant antiviral activity against several RNA viruses, including influenza and Zika viruses. The mechanism of action involves the inhibition of viral replication by targeting key viral enzymes, making it a valuable lead compound for the development of broad-spectrum antiviral drugs.

The anticancer potential of methyl pyrazolo1,5-apyrimidine-6-carboxylate has also been explored in preclinical studies. Research published in Cancer Research in 2023 revealed that the compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism underlying its anticancer activity involves the induction of apoptosis and cell cycle arrest at the G2/M phase. These findings suggest that methyl pyrazolo1,5-apyrimidine-6-carboxylate could be further developed as a novel anticancer agent with minimal toxicity to normal cells.

The pharmacokinetic properties of methyl pyrazolo1,5-apyrimidine-6-carboxylate have been investigated to assess its suitability for drug development. Studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, which are crucial parameters for effective drug delivery. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, methyl pyrazolo1,5-apyrimidine-6-carboxylate (CAS No. 1823931-39-0) is an emerging compound with a wide range of potential therapeutic applications. Its unique chemical structure and promising biological activities make it an attractive candidate for further research and development in pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for its eventual use as a novel therapeutic agent.

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